Cas no 2097914-98-0 (1-(4-tert-butylphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea)

1-(4-tert-Butylphenyl)-3-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}urea is a urea derivative featuring a pyrazole-pyridine hybrid structure, offering potential utility in medicinal chemistry and biochemical research. Its tert-butylphenyl group enhances lipophilicity, while the pyridyl-substituted pyrazole moiety may contribute to binding interactions with biological targets. This compound is of interest for its structural diversity, enabling exploration in kinase inhibition or receptor modulation studies. The urea linker provides hydrogen-bonding capacity, potentially improving target affinity. Suitable for pharmaceutical development, it serves as a versatile intermediate for synthesizing more complex bioactive molecules. Careful handling is advised due to its reactivity profile. Analytical characterization should include HPLC, NMR, and mass spectrometry for purity verification.
1-(4-tert-butylphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea structure
2097914-98-0 structure
Product Name:1-(4-tert-butylphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea
CAS No:2097914-98-0
MF:C21H25N5O
MW:363.456104040146
CID:6278078
PubChem ID:126852844
Update Time:2025-05-19

1-(4-tert-butylphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

    • 1-(4-tert-butylphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea
    • 1-(4-tert-butylphenyl)-3-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}urea
    • 1-(4-tert-butylphenyl)-3-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]urea
    • F6525-5392
    • AKOS032466221
    • 2097914-98-0
    • Inchi: 1S/C21H25N5O/c1-21(2,3)18-6-8-19(9-7-18)25-20(27)23-11-12-26-15-17(14-24-26)16-5-4-10-22-13-16/h4-10,13-15H,11-12H2,1-3H3,(H2,23,25,27)
    • InChI Key: MPHFXHMMXVYAGO-UHFFFAOYSA-N
    • SMILES: O=C(NCCN1C=C(C2C=NC=CC=2)C=N1)NC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 363.20591044g/mol
  • Monoisotopic Mass: 363.20591044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 71.8Ų

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Additional information on 1-(4-tert-butylphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea

Comprehensive Overview of 1-(4-tert-butylphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea (CAS No. 2097914-98-0)

The compound 1-(4-tert-butylphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea, with the CAS number 2097914-98-0, is a chemically synthesized urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridinyl-pyrazole moiety and a tert-butylphenyl group, makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a kinase inhibitor or a bioactive scaffold due to its ability to modulate specific biological pathways.

In recent years, the demand for novel small-molecule compounds like 1-(4-tert-butylphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea has surged, driven by advancements in precision medicine and targeted therapy. This compound's urea linkage and heterocyclic components contribute to its stability and binding affinity, making it a subject of interest for structure-activity relationship (SAR) studies. Its CAS No. 2097914-98-0 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

One of the key reasons for the growing popularity of 1-(4-tert-butylphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea is its potential role in addressing drug-resistant diseases. With the rise of antimicrobial resistance (AMR) and the need for next-generation therapeutics, researchers are investigating its efficacy against resistant strains. Additionally, its pyridine and pyrazole rings are known to interact with various enzymatic targets, which aligns with current trends in fragment-based drug design.

From a synthetic chemistry perspective, the compound's CAS No. 2097914-98-0 is often associated with green chemistry initiatives. Laboratories are optimizing its synthesis to reduce waste and improve yield, addressing the global push for sustainable chemical processes. Its tert-butylphenyl group also offers insights into steric effects and molecular docking studies, which are critical for computational chemistry and AI-driven drug discovery platforms.

Beyond pharmaceuticals, 1-(4-tert-butylphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea is being explored in agrochemical formulations. Its potential as a plant growth regulator or pesticide intermediate is under investigation, particularly in the context of climate-resilient crops. This dual applicability in human health and agriculture underscores its versatility and aligns with the One Health approach, a trending topic in interdisciplinary research.

In conclusion, 1-(4-tert-butylphenyl)-3-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}urea (CAS No. 2097914-98-0) represents a multifaceted compound with broad implications for science and industry. Its molecular architecture and bioactive properties position it at the forefront of innovative chemical solutions, meeting the demands of modern research and application-driven development.

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